Cas no 2060021-46-5 (4-Bromo-1-ethyl-5-{7-oxa-3-thiabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole)

• Product Name: 4-Bromo-1-ethyl-5-{7-oxa-3-thiabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole
• CAS No: 2060021-46-5
• MF: C₁₀H₁₃BrN₂OS
• MW: 289.192020177841
• CID: 5212388
• Update Time: 2025-10-28

4-Bromo-1-ethyl-5-{7-oxa-3-thiabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-ethyl-5-{7-oxa-3-thiabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole

• Inchi： 1S/C10H13BrN2OS/c1-2-13-9(7(11)5-12-13)10-6-15-4-3-8(10)14-10/h5,8H,2-4,6H2,1H3
• InChI Key： SMXAUCGXDJZMDC-UHFFFAOYSA-N
• SMILES： BrC1C=NN(CC)C=1C12CSCCC1O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6

Additional information on 4-Bromo-1-ethyl-5-{7-oxa-3-thiabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole

Introduction to 4-Bromo-1-ethyl-5-{7-oxa-3-thiabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole (CAS No. 2060021-46-5)

4-Bromo-1-ethyl-5-{7-oxa-3-thiabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole (CAS No. 2060021-46-5) is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique pharmacophoric features. The compound combines a pyrazole core with a brominated ethyl group and an intricate bicyclic thioether side chain, making it a promising candidate for further exploration in the development of novel therapeutic agents.

The molecular structure of this compound is characterized by its highly functionalized framework, which includes a bicyclo[4.1.0]heptane moiety embedded within a 7-oxa ring system. This bicyclic scaffold, particularly when coupled with a thiabicyclo component, introduces rigidity and conformational constraints that can be exploited to modulate binding interactions with biological targets. The presence of a bromo substituent on the pyrazole ring further enhances its utility as a synthetic intermediate, allowing for subsequent functionalization via cross-coupling reactions and other transition-metal-catalyzed transformations.

In recent years, the pharmaceutical industry has increasingly focused on the development of heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. Pyrazole derivatives, in particular, have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The introduction of additional heterocyclic rings or functional groups into these structures can significantly alter their biological profiles, making them more effective against specific diseases.

The 7-oxa-3-thiabicyclo[4.1.0]heptan-1-yl side chain in 4-Bromo-1-ethyl-5-{7-oxa-3-thiabicyclo[4.1.0]heptan-1-yl}-1H-pyrazole is particularly noteworthy, as it combines oxygen and sulfur atoms in a cyclic arrangement that can interact with biological targets in multiple ways. This dual functionality may enhance the compound's ability to bind to proteins or enzymes, thereby modulating cellular processes. The oxygen atom can form hydrogen bonds, while the sulfur atom can engage in coordination interactions or participate in π-stacking interactions, providing multiple points of engagement with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinities of complex molecules like 4-Bromo-1-ethyl-5-{7-oxa-thiabicyclo[4.1.0]heptan}-1-y]-1H-pyrazole with high accuracy. These tools have been instrumental in identifying potential lead compounds for drug development by simulating their interactions with target proteins or enzymes. The structural features of this compound make it an attractive candidate for virtual screening campaigns aimed at discovering new therapeutic agents.

The synthesis of 4-Bromo-l-Ethyl-S-(7-Oxa-S-thia-bicyclo[4.l.O]-heptan-l)-lH-pyrazole involves multiple steps, each requiring careful optimization to ensure high yields and purity. The construction of the bicyclic thioether moiety is particularly challenging due to its strained geometry and the need to maintain regioselectivity during functionalization. However, recent improvements in synthetic methodologies have made it possible to access such complex structures more efficiently than ever before.

The brominated pyrazole ring serves as a versatile handle for further chemical modifications, enabling the preparation of libraries of analogs for high-throughput screening (HTS). This approach has been successfully employed in several drug discovery programs to identify compounds with improved potency and selectivity. The ability to rapidly modify the structure of 4-Bromo-l-Ethyl-S-(7-Oxa-S-thia-bicyclo[4.l.O]-heptan-l)-lH-pyrazole allows researchers to fine-tune its pharmacological properties according to specific requirements.

One of the most exciting applications of this compound is in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play key roles in cell signaling pathways, and their overactivity is often associated with disease states. By designing molecules that selectively inhibit specific kinases, researchers can disrupt aberrant signaling pathways and restore normal cellular function.

The unique structural features of 4-Bromo-l-Ethyl-S-(7-Oxa-S-thia-bicyclo[4.l.O]-heptan-l)-lH-pyrazole make it an ideal candidate for this purpose. The bicyclic thioether side chain can interact with pockets on the kinase active site that are not accessible to simpler heterocyclic compounds, while the bromo group provides a site for covalent bond formation or further derivatization. Such dual interactions can enhance binding affinity and selectivity compared to traditional kinase inhibitors.

In addition to its potential as a kinase inhibitor, 4-Bromo-l-Ethyl-S-(7-Oxa-S-thia-bicyclo[4.l.O]-heptan-l)-lH-pyrazole may also have applications in other therapeutic areas. For example, its ability to modulate protein-protein interactions could make it useful for treating neurodegenerative diseases or autoimmune disorders where aberrant protein aggregation is involved.

The growing interest in structure-based drug design has led to the development of new computational tools that can predict how small molecules will interact with biological targets at an atomic level of detail. These tools are essential for designing molecules like 4-Bromo-l-Ethyl-S-(7-Oxa-S-thia-bicyclo[4.l.O]-heptan-l)-lH-pyrazole that are optimized for specific biological activities while minimizing off-target effects.

The synthesis and characterization of this compound have already provided valuable insights into its potential as a therapeutic agent. Further studies are needed to fully elucidate its mechanism of action and assess its safety and efficacy in preclinical models. However, the preliminary results are encouraging enough to warrant continued investigation into its applications.